Cas no 103626-35-3 (5'-deoxyribose N6-cyclopentyladenosine)

103626-35-3 structure
Product name:5'-deoxyribose N6-cyclopentyladenosine
5'-deoxyribose N6-cyclopentyladenosine Chemical and Physical Properties
Names and Identifiers
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- 5'-deoxyribose N6-cyclopentyladenosine
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Computed Properties
- Exact Mass: 319.16463
- Monoisotopic Mass: 319.16443955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 105.32
5'-deoxyribose N6-cyclopentyladenosine Related Literature
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Zhangqin Shi,WenYao Guo J. Mater. Chem. A, 2021,9, 21057-21070
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Ying Zhou,Kondapa Naidu Bobba,Xue Wei Lv,Dan Yang,Nithya Velusamy,Jun Feng Zhang Analyst, 2017,142, 345-350
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Nobuaki Matsumori,Michio Murata Nat. Prod. Rep., 2010,27, 1480-1492
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Yi Cui,Min Wu,Charity Scott,Jiani Xie RSC Adv., 2016,6, 52642-52645
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Patrycja Nitoń,Andrzej Żywociński,Marcin Fiałkowski,Robert Hołyst Nanoscale, 2013,5, 9732-9738
103626-35-3 (5'-deoxyribose N6-cyclopentyladenosine) Related Products
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